1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride

• IUPAC Name: 1-methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride
• InChI: InChI=1S/C8H13N3.2ClH/c1-11-8-6-9-4-2-3-7(8)5-10-11;;/h5,9H,2-4,6H2,1H3;2*1H
• InChI Key: IMQSURGNQCDOGA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCNC2)C=N1.Cl.Cl
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol
• CAS No.: 2287344-96-9

Description

“1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride” is a chemical compound. It’s closely related to “2-methyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine dihydrochloride”, which has a molecular weight of 224.13.

Synthesis Analysis

The synthesis of related compounds involves alkylation of a pyrazole derivative with an amine, followed by cyclization upon deprotection of a protecting group. The resulting diazepine skeleton can then undergo various reactions, such as selective reduction of the lactam using borane.

Chemical Reactions Analysis

The diazepine skeleton in related compounds can undergo various chemical reactions. For example, the free N-terminal of the diazepine can undergo smooth Buchwald and Chan arylations.

Scientific Research Applications

Chemical Synthesis and Structural Studies

• The compound is involved in the unprecedented construction of tricyclic pyrazoloquinolines and related structures through Friedel–Crafts cyclialkylation, highlighting its role in synthesizing novel structures with potential pharmaceutical value (Hassan A. K. Abd El-Aal & A. Khalaf, 2016).
• Synthesis of related compounds, such as 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine quaternary salts, has been explored, showing antibacterial and antifungal activities, thus indicating the compound's potential as a precursor in antimicrobial research (Sergii Demchenko et al., 2021).
• The compound's structure facilitates the synthesis of various heterocyclic compounds, demonstrating its versatility in the creation of novel chemical entities with potential therapeutic applications (J. D. Albright & Xuemei Du, 2000).

Biological Activity

• Investigations into new derivatives containing polycyclic systems based on pyrazoloazepine frameworks have shown antiproliferative activity against a range of human cancer cell lines, underscoring the compound's utility in developing anticancer agents (B. Maggio et al., 2014).
• Studies on glycine antagonists structurally related to the compound have explored its potential neurological effects, offering insights into its use in neurochemical research and potential therapeutic applications for neurological conditions (L. Brehm et al., 1986).

Future Directions

The future directions for research on “1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride” and related compounds could involve further exploration of their synthesis, chemical reactivity, and potential applications in drug design and medicinal chemistry.